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Compound of Interest

Compound Name: Polyglyceryl-10 isostearate

Cat. No.: B590874

An In-depth Technical Guide to Polyglyceryl-10
Isostearate

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Polyglyceryl-10 Isostearate, targeted at researchers, scientists,
and drug development professionals.

Chemical Structure and Composition

Polyglyceryl-10 isostearate is a non-ionic surfactant belonging to the polyglyceryl ester
family. Its structure consists of a hydrophilic polyglycerol-10 head and a lipophilic isostearic
acid tail.[1]

» Polyglycerol-10 Moiety: The hydrophilic portion is a polymer of glycerol, containing an
average of ten glycerin units. This polyether backbone with multiple hydroxyl groups is
responsible for its water solubility and moisturizing properties.[1]

« |sostearic Acid Moiety: The lipophilic part is isostearic acid, a branched-chain saturated fatty
acid with 18 carbon atoms.[1] This branched structure imparts unique steric properties that
contribute to the emulsifier's stability and sensory profile in formulations.

The esterification of the polyglycerol-10 with isostearic acid results in an amphiphilic molecule
capable of reducing the interfacial tension between oil and water phases.[1] The commercial
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product is typically a mixture containing mono-, di-, and tri-esters, along with unreacted
polyglycerol-10 and isostearic acid, the distribution of which depends on the synthesis
conditions.[1]

Physicochemical Properties

Polyglyceryl-10 isostearate is valued for its excellent emulsifying and skin-conditioning
properties. The following table summarizes its key physicochemical characteristics.
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Property

Value

Reference

Chemical Name

1,2,3-Propanetriol,
homopolymer,
isooctadecanoates (1:1) (10

mol glycerol average molar

[2]

ratio)
CAS Number 133738-23-5 [1]
Molecular Formula C48H96022 [11[3]

Molecular Weight ~1025.26 g/mol [1114]
Pale yellow to light yellow

Appearance ) o [51[6]
viscous liquid or paste

Odor Characteristic mild odor [5]
Approximately 12.0 - 13.5

HLB Value N (1116171
(O/W emulsifier)

. Dispersible in water; soluble in

Solubility ) ) [5]
oils and some organic solvents

pH Neutral [8]

Acid Value (mg KOH/g)

< 5 (Typical for related
polyglyceryl esters)

[9]

Saponification Value (mg
KOH/qg)

65 - 85 (Typical for related
polyglyceryl esters)

[°]

Viscosity

Moderate to high

[5]

Comedogenic Rating

1 (Low)

[1]

Synthesis of Polyglyceryl-10 Isostearate

The primary industrial method for synthesizing Polyglyceryl-10 isostearate is through direct

esterification.
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Synthesis Workflow
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Emulsion Preparation

Prepare O/W Emulsion with
Polyglyceryl-10 Isostearate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and properties of Polyglyceryl-10
isostearate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590874#chemical-structure-and-properties-of-
polyglyceryl-10-isostearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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